Cas no 2134-29-4 (3-Hydroxypropanal)

3-Hydroxypropanal Properties

Names and Identifiers

• Propanal, 3-hydroxy-
• 3-Hydroxypropanal
• 3-Hydroxypropanal (1M solution in water)
• 3-hydroxypropionaldehyde
• 3-Oxo-1-propanol
• Hydracrolein
• Reuterin
• beta-Hydroxypropionaldehyde
• S5F79YAO6U
• b-Hydroxypropanal
• beta-Hydroxypropanal
• b-Hydroxypropionaldehyde
• 3-hydroxy-propionaldehyde
• AMOT0353
• AKXKFZDCRYJKTF-UHFFFAOYSA-N
• AM85663
• C00969
• Reuterin (3-Hydroxypropanal), 1M aqueous sol
• A905132
• MFCD17281015
• GS-0048
• Q7317628
• SY045708
• .BETA.-HYDROXYPROPANAL
• 118606-97-6
• EINECS 218-365-1
• CS-0144520
• hydracrylaldehyde
• FT-0776011
• NS00026845
• HY-N8461
• AKOS007930810
• CHEBI:17871
• EN300-2995116
• .BETA.-HYDROXYPROPIONALDEHYDE
• DTXSID4062199
• UNII-S5F79YAO6U
• 2134-29-4
• DB-183476
• Reuterin?
• ?-HYDROXYPROPIONALDEHYDE
• +Expand

• MDL： MFCD17281015
• InChIKey： AKXKFZDCRYJKTF-UHFFFAOYSA-N
• Inchi： 1S/C3H6O2/c4-2-1-3-5/h2,5H,1,3H2
• SMILES： O([H])C([H])([H])C([H])([H])C([H])=O

Computed Properties

• Exact Mass: 74.03680
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 74.036779
• Heavy Atom Count: 5
• Complexity: 26.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: -0.43230
• PSA: 37.30000
• Refractive Index: 1.4979 (589.3 nm 20 ºC)
• Boiling Point: 90 ºC (18 Torr)
• Flash Point: 61.8±15.2 ºC,
• Solubility: Soluble (413 g/l) (25 º C),
• Stability/Shelf Life: Incompatible with strong oxidizing agents.
• Density: 1.016±0.06 g/cm3 (20 ºC 760 Torr),

3-Hydroxypropanal Security Information

3-Hydroxypropanal Customs Data

• HS CODE：2912491000
• Customs Data：

  China Customs Code:

  2912491000

  Overview:

  2912491000. Aldehydes and alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Summary:

  2912491000. other aldehyde-alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%